Cas no 50397-92-7 (2-Cyclopenten-1-one, 3-methyl-2-phenyl-)

• Product Name: 2-Cyclopenten-1-one, 3-methyl-2-phenyl-
• CAS No: 50397-92-7
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 364960
• PubChem ID: 599023
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-methyl-2-phenyl-
• 3-methyl-2-phenylcyclopent-2-en-1-one
• OKIYRMQBCLCTCE-UHFFFAOYSA-N
• 3-Methyl-2-phenyl-2-cyclopenten-1-one #
• DTXSID10344720
• 50397-92-7

• Inchi： 1S/C12H12O/c1-9-7-8-11(13)12(9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： OKIYRMQBCLCTCE-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C(C)CC1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07